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Compound of Interest

Compound Name: Oxyphenbutazone monohydrate

Cat. No.: B1203218 Get Quote

Safe Handling Protocol: Oxyphenbutazone
Monohydrate
This guide provides essential safety and logistical information for handling Oxyphenbutazone
Monohydrate in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals by minimizing exposure

and ensuring proper disposal.

Hazard Identification and Risk Assessment
Oxyphenbutazone Monohydrate is a substance that requires careful handling due to its

potential health and environmental hazards.

Health Hazards: This compound is harmful if swallowed and may cause damage to organs

through prolonged or repeated exposure.[1]

Environmental Hazards: It is very toxic to aquatic life.[1]

A thorough risk assessment should be conducted before beginning any work with this

chemical.
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The use of appropriate PPE is the final barrier to exposure and is mandatory when handling

Oxyphenbutazone Monohydrate. The level of PPE may be adjusted based on the specific

procedures and risk assessment.

PPE Category Specification Rationale

Hand Protection

Double-gloving with powder-

free nitrile or neoprene

chemotherapy gloves (ASTM

D6978 certified).[2][3]

Prevents skin contact. Powder-

free gloves minimize

aerosolization and

contamination.[4] Thicker

gloves generally offer better

protection.[4]

Eye & Face Protection
Safety goggles and a full-face

shield.[2][4][5]

Protects against splashes,

dust, and aerosols. Standard

eyeglasses are not sufficient.

[5]

Respiratory Protection

NIOSH-approved N95 or

higher-rated respirator. For

large spills, a chemical

cartridge respirator may be

required.[4]

Prevents inhalation of the

powdered substance, which

can be harmful.[1]

Body Protection

Disposable, solid-front, back-

closing gown made of

polyethylene-coated

polypropylene or a similar

impermeable material.[2][3]

Protects skin and personal

clothing from contamination.

Lab coats made of absorbent

materials are not suitable.[2]

Additional Protection
Disposable head, hair, and

shoe covers.[2][3]

Recommended to prevent the

spread of contamination,

especially in controlled

environments.

Safe Handling and Operational Plan
Adherence to a strict operational workflow is critical for safety. Always handle

Oxyphenbutazone Monohydrate within a certified chemical fume hood or other ventilated
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enclosure to minimize inhalation exposure.

Step-by-Step Handling Procedure:

Preparation:

Consult the Safety Data Sheet (SDS) before starting work.

Ensure a chemical spill kit is readily accessible.

Properly don all required PPE in the correct sequence.

Handling:

Perform all manipulations, including weighing and mixing, within a fume hood or ventilated

safety enclosure.

Use dedicated equipment (spatulas, weigh boats) and decontaminate them after use.

Avoid the formation of dust and aerosols.[6]

Post-Handling:

Thoroughly decontaminate the work area with an appropriate solvent (e.g., 70% isopropyl

alcohol) and then soap and water.

Carefully doff PPE, avoiding self-contamination.

Wash hands thoroughly with soap and water after removing gloves.[1]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Chemical Waste: All excess Oxyphenbutazone Monohydrate and solutions containing the

compound must be disposed of as hazardous chemical waste.[1] Do not dispose of it down

the drain.
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Contaminated Materials: All disposable items that have come into contact with the chemical,

including gloves, gowns, weigh boats, and paper towels, must be collected in a designated,

sealed hazardous waste container.[7]

Empty Containers: Empty containers should be managed in accordance with local and

national waste regulations.[8]

Toxicological Data
The following table summarizes key toxicity data for Oxyphenbutazone.

Data Point Species Value Reference

Oral LD50 Mouse 330 mg/kg

Oral LD50 Rat 329 mg/kg

Intraperitoneal LD50 Mouse 100 mg/kg

Intraperitoneal LD50 Rat 145 mg/kg

LD50: The median lethal dose, the dose of a substance that is lethal to 50% of a test

population.

Workflow Diagram
The following diagram illustrates the standard operating procedure for safely handling

Oxyphenbutazone Monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1203218#personal-protective-equipment-for-
handling-oxyphenbutazone-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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